Cas no 1040671-16-6 (5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1040671-16-6
• MF: C₂₁H₁₄ClN₅O₂
• MW: 403.821162700653
• CID: 5384079
• Update Time: 2025-07-14

5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one (ACI)
• 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C21H14ClN5O2/c22-16-9-5-4-8-15(16)20-23-19(29-25-20)13-26-10-11-27-18(21(26)28)12-17(24-27)14-6-2-1-3-7-14/h1-12H,13H2
• InChI Key： XISAQMGCVLMHMB-UHFFFAOYSA-N
• SMILES： O=C1N(CC2ON=C(C3C(Cl)=CC=CC=3)N=2)C=CN2C1=CC(C1C=CC=CC=1)=N2

Additional information on 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1040671-16-6)

5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, with the CAS number 1040671-16-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines and is characterized by its intricate heterocyclic framework and functional groups, which contribute to its biological activity.

The chemical structure of 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one includes a central pyrazolopyrazine core substituted with a phenyl group at the 2-position and a 3-(2-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl group at the 5-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in several areas of medicinal chemistry. One of the most notable areas is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has also been studied extensively. Research indicates that it has favorable absorption and distribution properties, with good bioavailability and low toxicity. These characteristics are crucial for its potential use as an oral therapeutic agent.

Clinical trials are currently underway to further evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 5-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1040671-16-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.